AbstractIn this paper, we present the evaluation results of the tribotechnical characteristics of a dry friction pair of 30KhGSN2A steel (CSN 16532)–30KhGSN2A steel (CSN 16532) at pressures up to 350 MPa using KE-4 and UMT-1 laboratory friction machines, as well as a special stand simulating a real hinge-bolted connection. The surface of the steel shafts was processed by electrospark alloying (coatings were made of BrAZhMts10-3-1.5 and BrMtsF3 bronzes) and ion implantation (a copper ion beam was used). It is shown that, the minimal values of the friction coefficient (~0.10) are observed for a pair with a BrMtsF3-6 coating under laboratory test conditions at 150–200 MPa and (~0.13) for a pair with a BrA-ZhMts10-3-1.5 coating at 200–250 MPa; wear is reduced by 1.5–2 times. Under the stand test conditions, it was obtained that the increase in the wear resistance of steel is 1.5, 1.7, and 5.7 times and the decrease in the friction coefficient is 1.3, 1.5, and 3.1 times for friction pairs with a coating of BrA-ZhMts10-3-1.5, BrMtsF3-6, and copper, respectively. An improvement of tribotechnical parameters of steel friction pairs is largely due to the “long-range action” effect that manifests itself during high-energy treatments.

Abstract—The article describes the problems of existing methods for assessing the durability of involute gears (IGs) associated with determining the maximum permissible wear and predicting the occurrence of sudden failure. The relationship of dynamic indicators with wear processes in IGs is described, which makes it possible to predict resource limitation by the nature of the growth of the dynamic coefficient due to the increase in the probability of jamming. The results of the analysis of the amplitude-frequency response of the transmission by the fast Fourier transform method are presented, which allowed us not only to evaluate the dynamism of the transmission with different lubricants, but also to rank these materials by their extreme pressure action depending on the magnitude of the loading moment, at a given limit value of the dynamic coefficient. It is shown that as the antifriction properties of the lubricant increase, the growth of the dynamism coefficient decreases as the loading moment increases (when using a film-forming additive, the limiting value of the dynamism coefficient is reached at a loading torque of 2.47 N m, and in the case of using pure synthetic oil, the limiting value of the dynamism coefficient is reached at a loading torque of 2.39 N m), this in turn leads to an increase in the maximum permissible wear and to an increase in the resource according to the wear criterion (in the case of using synthetic oil with a film-forming additive, the IG resource is 10–11 times higher than in the case of using pure synthetic oil).The dependence of the amplitude of the torque oscillations on the high-speed shaft of the IG transmission on the type of lubricant is revealed. Analytical dependences of the dynamic coefficient on the load for different lubricants are obtained. The dependence of the wear limit on the type of lubricant is proposed. A new method of predicting the resource of an IG is proposed taking into account the growth of the dynamic coefficient.

AbstractThe tribological properties under extreme conditions, structure, and chemical composition of antifriction coatings based on molybdenum disulfide deposited by magnetron deposition and suspension spraying with various types of a film former onto the surface of samples made of 12Kh18N10T stainless steel are studied. Tribological reciprocating movement tests in accordance with the ASTM G133 standard are carried out under reciprocating movement of a ball made of ShKh15 steel with a diameter of 6.35 mm in vacuum at the temperature of the samples of 250°C. The coefficient of friction and lifetime of the coatings under extreme operating conditions are determined. Suspension deposited coatings show a coefficient of friction of 0.046–0.049, and the magnetron deposited coating of 0.061. The maximum service life of the suspension deposited coatings is 19.7–21.8 h, and of the magnetron deposited coating, 22.7 h.

AbstractThe investigated materials were prepared via sintering a mixture of Al, Sn, and Fe elemental powders under vacuum conditions for 1 h at a temperature of 710°C and subsequent compaction in a closed pressing mold at a pressure of about 300 MPa and a temperature of 250°C. The structure of the obtained Al–Fe–Sn composites is represented by an aluminum matrix with the inclusions of FeAl3 particle agglomerates bound between each other by tin interlayers. Then, the materials were tested for wear resistance under the conditions of dry friction against a rotating disk made of strengthened 40Kh grade steel. The testing was carried out according to a pin-on-disk scheme using a Tribotechnic tribotester (France), the applied pressure varying from 1 to 5 MPa, the sliding velocity of the disk was 0.6 m/s. It was found that adding iron to the Al–Sn alloy provides a significant decrease in the wear rate of the steel disk, but less significantly affects the wear resistance of the samples based on the aluminum matrix. The Al–9Fe–13Sn composite containing about 31 vol % of FeAl3 and 20 vol % of Sn exhibits the highest wear resistance. Increasing or decreasing tin concentration compared to the mentioned value leads to a decrease in the wear resistance of the investigated materials. A similar effect is caused by an increase or decrease in the iron concentration. It has been found that in the course of dry friction, a thin highly deformed layer that actually consists of oxides including iron oxides transferred from the disk is formed on the surface of Al–Fe–Sn samples. The matrix grains and tin interlayers located under the upper oxide layer are flattened and stretched in the sliding direction. A part of wear particles formed on the sample surface stick onto the steel disk surface in the form of hard adhering particles that cause an intense deformation of the sample surface. The wear mechanism of aluminum matrix composites with a high concentration of iron and tin phases is under discussion.

AbstractThe study considers frictional and electrophysical properties of fibrous materials by using lubricants activated by powerful ultrasonic treatment. New emulsol compositions and methods for their preparation are developed: oil-based IS-1 and fat-free emulsol IS-2 based on methyl fatty acid ester. New emulsols provide an effective replacement for more expensive preparations based on liquid paraffins and mineral oils in terms of purpose performance. A feature of the new emulsols is that when they are dissolved in water, stable oil-in-water microemulsions are formed. The use of the IS-2 emulsol reduces the dynamic friction factor of the thread on the metal surface for all samples in the range from 10.3 to 69.9%. The tangential resistance factor of fibers against each other, which affects the breaking load (strength) and thread elongation, has increased for linen by 50.6% and for wool by 15.3%. For polyester and cotton, the tangential resistance factor decreases by 5.5 and 25.9%, respectively. It is noted that, regardless of the sample material, the dynamic friction factor is always less than the adhesive tension factor. Surface electrostatic resistance decreases for all samples by 3–4 orders of magnitude, and insignificantly for linen (by 2.8 times). The wettability of textile materials with emulsols IS-1 and IS-2 and the process of their removal from the fabric are studied.

Abstract—This article investigates the influence of mechanically activated kaolinite and magnesium spinel on tribological properties and structure of polytetrafluoroethylene (PTFE). The content of the fillers in a polymer matrix has been varied from 1 to 5 wt %. It has been established that combined addition of the fillers into PTFE results in an increase in wear resistance by 1125 times with respect to the initial polymer. It has been detected that combined addition of kaolinite with magnesium spinel leads to a decrease in sizes of secondary structures and absence of microcracks. It has been demonstrated that a magnesium spinel, being an active nanodisperse filler, actively participates in tribochemical processes and formation of a boundary layer. IR spectra of samples after friction contain absorption bands related to tribo-oxidation products, such as hydroxy groups and salts of carboxylic acids. It has been established that filling PTFE with mineral layered silicates promotes formation of transferred film on friction surfaces with the effect of a solid lubricant formed from transferred particles and oxidized structures of a polymer composite. Displacement of segments of layered structures to a wear composite surface with subsequent exfoliation has been detected. Therefore, the transferred film formed during friction and a secondary structure on composite surface facilitated sliding of the material. The developed materials can be used on friction units of machinery as components of pneumatic, hydraulic, and fuel systems in the North.

Abstract—The solution of a broad range of research and applied problems of surface engineering of machine-building materials is currently one of the priorities of developing physical material science. This work considers the current state of the research and developments in surface engineering of tribomaterials with beams of charged particles and plasma flows. The main focus is on ion beam processing, vacuum arc deposition, magnetron sputtering, and hybrid ion beam-assisted deposition technologies. The physical basics of the enumerated surface engineering methods are briefly considered, their comparative analysis is made, and their most topical applications and development prospects are determined. A huge amount of empirical material has been accumulated both in the field of process methods of treatment surface engineering and in the materials science of thin surface layers. At the same time, there is a dramatic lack of fundamental ideas in understanding the physicochemical mechanisms responsible for modifications in surface structure and properties, which inevitably leads to the fragmentation of the efforts on the part of researchers and developers.

Abstract—This study analyzes the thermal process in a radial slide bearing made of filled PTFE and used in the reciprocal movement mode. The thermal process in the bearing is described by a three-dimensional heat conduction equation in cylindrical coordinates. The influence of the swinging movement of the shaft on the nonstationary 3D temperature field was considered by the convective term of the heat equation. A simple record of the condition of frictional heat generation in the contact zone is proposed on the assumption that the bearing has a small eccentricity. To determine the nonstationary temperature field in the sliding bearing, the well-known finite difference method (FDM) was used: the FDM includes splitting by spatial variables and consists in solving unidimensional difference equations step by step. A monotonous difference scheme was used to solve the unidimensional equation against the angular coordinate with a convective term that considered the swinging movement of the shaft. The monotonous scheme allows solving the heat equation at any step in the time and angular variables. The solution proposed for choosing from the multitude of such approximate solutions is the solution with the Courant number equal to 1. An example of calculating the thermal process of the sliding bearing made of F4C20 with the following geometric dimensions is considered: a shaft radius of 0.0125, bushing radii of 0.013 and 0.016, and shaft and bearing lengths of 0.096 and 0.022 m. The computational experiments are carried out at an equal load of 2400 N and different amplitudes and frequency of oscillations. At a frequency of 1 Hz and shaft movement amplitude of 60°, periodic temperature fluctuations at an amplitude of approximately 2.5°C are noted over time. As indicated by calculations with varying heat capacity at the convective term, the temperature fluctuations are caused by the movement of the shaft. The developed calculation methods can be used as a technique for determining the kinematic conditions in which it is necessary to consider the speed of the shaft in the mathematical model of the thermal process. The results can be used in thermal friction diagnostics in real slide bearings.

Abstract—Contact stresses appearing during sliding of dispersed materials over the surface of turbo machine rotor blades are the most important factor that determines the rate of erosional wear of equipment. This study deals with the mechanics of the frictional sliding contact of a particle with a radial rotor blade. It is shown that under the action of the centrifugal and friction forces, the sliding velocity of the particle increases intensively and asymptotically approaches the middle and end parts of the blade to a linear function depending on the coefficient of friction of the particle against the blade and the angular speed of rotation of the rotor. Convenient for engineering calculations, analytical dependences are obtained to determine this velocity as well as the Coriolis` force pressing the particle to the blade. In regards to spherical particles, a formula is obtained for the computational assessment and modeling of the arising contact stresses. By the example of the accelerated motion of quartz particles along a steel blade, the influence of the particle diameter, the angular velocity of the rotor, and the coefficient of friction of the particles against the blade on the magnitude of the emerging contact stresses and their distribution along the blade length is analyzed. The results of numerical simulation have shown that the contact stresses grow intensively with an increase in the rotor angular velocity. At the same time, for the rotors of high-speed centrifugal accelerators (ω = 400–500 s–1) at a distance of 400–500 mm from the axis of rotation, the contact stresses exceed 700 MPa, which is higher than the yield strength of high-strength structural steels and inevitably causes erosion destruction of the blade surface layers. The results of this study can be used in engineering in designing centrifugal devices at the stage of choosing the material for the blade, as well as in the educational process when training the engineering personnel in designing and operation of centrifugal technological machines.

Abstract—The paper proposes using charts of the expected abrasive wear of the soil-cutting part’s friction surface that characterize the intensity of wear at various points on the friction surface moving in the soil environment [1]. The obtained abrasive wear charts provided characteristics of friction surfaces within the boundaries of a more or less expected abrasive wear intensity. Then, considering the different wear intensity of the friction surfaces at different points, hardening by the electrospark method was conducted using thermally pre-treated gray cast iron. The hardening consisted in quenching at temperatures of 750–1050°C, followed by water cooling, or annealing at a temperature of 900°C for 1 h. These pre-steps made it possible to form a wear-resistant layer in several passes, while the structure of the cast iron and the base metal did not change. The physicomechanical properties and structures of the hardened layer including gray cast iron were studied. After tempering at a temperature of 300°C, its hardness increased up to HRC 50–55 without subsequent formation of quenching cracks. The best gray cast iron heat treatment method is hardening at a temperature of 900°C followed by water cooling. The hardness of the deposited layer was higher (4800–5000 MPa) than that of the base metal (2300–2400 MPa), and no weakening of the base metal was observed. According to the results of testing the hardened products, heat-treated gray cast iron can be recommended for use as a strengthening material, since the coating thickness does not lead to changes in the initial geometric dimensions of a soil-cutting tool using differentiated surfacing based on abrasive wear charts. The practical application of the proposed hardening process is recommended for plowshares, cultivator shares, and ripper chisels, as well as for blades of soil-cultivating machines.